1-ISOPROPYL-7-(1-METHYL-1H-PYRAZOL-3-YL)-2-SULFANYL-5-(TRIFLUOROMETHYL)PYRIDO[2,3-D]PYRIMIDIN-4(1H)-ONE

• IUPAC Name: 7-(1-methylpyrazol-3-yl)-1-propan-2-yl-2-sulfanylidene-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C15H14F3N5OS/c1-7(2)23-12-11(13(24)20-14(23)25)8(15(16,17)18)6-10(19-12)9-4-5-22(3)21-9/h4-7H,1-3H3,(H,20,24,25)
• InChI Key: JYELPZWSWCJNSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C(=CC(=N2)C3=NN(C=C3)C)C(F)(F)F)C(=O)NC1=S
• Molecular Formula: C15H14F3N5OS
• DSSTOX Substance ID: DTXSID301105381
• Molecular Weight: 369.4 g/mol
• CAS No.: 1174836-66-8

Description

The compound 1-isopropyl-7-(1-methyl-1H-pyrazol-3-yl)-2-sulfanyl-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one is a heterocyclic molecule featuring a pyrido[2,3-d]pyrimidin-4(1H)-one core. This structure is substituted with an isopropyl group at position 1, a 1-methylpyrazole moiety at position 7, a sulfanyl (-SH) group at position 2, and a trifluoromethyl (-CF₃) group at position 5. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the pyrazole and sulfanyl groups may contribute to hydrogen bonding and redox activity, respectively. Structural characterization of such compounds typically employs X-ray crystallography, facilitated by software suites like SHELXL and WinGX for refinement and visualization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-ISOPROPYL-7-(1-METHYL-1H-PYRAZOL-3-YL)-2-SULFANYL-5-(TRIFLUOROMETHYL)PYRIDO[2,3-D]PYRIMIDIN-4(1H)-ONE typically involves multi-step organic reactions. One common approach is to start with the preparation of the pyrido[2,3-d]pyrimidin-4(1H)-one core, followed by the introduction of the isopropyl, mercapto, pyrazolyl, and trifluoromethyl groups through various substitution and addition reactions. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using batch or continuous flow reactors. The process would be optimized for cost-effectiveness, scalability, and environmental considerations. Key steps would include the synthesis of intermediates, purification, and final product isolation.

Chemical Reactions Analysis

Types of Reactions

1-ISOPROPYL-7-(1-METHYL-1H-PYRAZOL-3-YL)-2-SULFANYL-5-(TRIFLUOROMETHYL)PYRIDO[2,3-D]PYRIMIDIN-4(1H)-ONE can undergo various chemical reactions, including:

Oxidation: The mercapto group can be oxidized to form sulfoxides or sulfones.

Reduction: The pyrido[2,3-d]pyrimidin-4(1H)-one core can be reduced under specific conditions.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Catalytic hydrogenation or metal hydrides like lithium aluminum hydride (LiAlH4) are common.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Reduced pyrido[2,3-d]pyrimidin-4(1H)-one derivatives.

Substitution: Substituted derivatives with new functional groups replacing the trifluoromethyl group.

Scientific Research Applications

1-ISOPROPYL-7-(1-METHYL-1H-PYRAZOL-3-YL)-2-SULFANYL-5-(TRIFLUOROMETHYL)PYRIDO[2,3-D]PYRIMIDIN-4(1H)-ONE has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 1-ISOPROPYL-7-(1-METHYL-1H-PYRAZOL-3-YL)-2-SULFANYL-5-(TRIFLUOROMETHYL)PYRIDO[2,3-D]PYRIMIDIN-4(1H)-ONE involves its interaction with molecular targets such as enzymes or receptors. The compound may inhibit or activate specific pathways, leading to its observed biological effects. Detailed studies on its binding affinity, selectivity, and downstream effects are essential to understand its mechanism fully.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Feature	Target Compound	Analog from
Core Structure	Pyrido[2,3-d]pyrimidin-4(1H)-one (fused bicyclic, aromatic)	Tetrahydropyrimidine (partially saturated, non-fused)
Substituents	-CF₃, -SH, isopropyl, 1-methylpyrazole	-NO₂, -CN, -S, phenyl, 1,5-dimethylpyrazole
Key Functional Groups	Sulfanyl, trifluoromethyl, pyrazole	Nitro, nitrile, thione, carbonyl
Melting Point	Not reported	190.9 °C
IR Peaks (cm⁻¹)	Not available	2188 (CN), 1700/1689 (C=O), 1380 (NO₂), 1308 (C=S)
¹H NMR (ppm)	Not available	2.5 (CH₃), 3.3 (CH₃), aromatic protons unresolved

Key Differences and Implications

• In contrast, the analog’s tetrahydropyrimidine core is non-aromatic, reducing rigidity and possibly bioavailability .
• Electron-Withdrawing Groups: The target’s -CF₃ group offers strong electron-withdrawing effects without steric bulk, while the analog’s -NO₂ and -CN groups may increase reactivity but reduce metabolic stability.
• Spectral Signatures: The analog’s IR peaks for -CN and -NO₂ (2188, 1380 cm⁻¹) and ¹H NMR signals for methyl groups (2.5–3.3 ppm) highlight diagnostic features absent in the target compound’s unreported data .

Structural Analysis Techniques

The target compound’s crystallographic data, if available, would likely be refined using SHELXL, which supports anisotropic displacement parameters and twinning corrections . WinGX and ORTEP could visualize its molecular geometry, comparing bond lengths and angles with analogs . For instance, the pyrazole and sulfanyl groups’ spatial arrangement might influence intermolecular interactions, akin to the analog’s nitro-phenyl stacking .

Biological Activity

The compound 1-Isopropyl-7-(1-methyl-1H-pyrazol-3-yl)-2-sulfanyl-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one is a novel heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its mechanism of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{12}H_{12}F_3N_5S$, with a molecular weight of approximately 307.32 g/mol. The structure consists of a pyrido[2,3-d]pyrimidine core with substituents that enhance its biological properties.

Property	Value
Molecular Weight	307.32 g/mol
CAS Number	2170881-31-7
Boiling Point	Not available
Solubility	High GI absorption

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that it may exhibit antiviral and anticancer properties by modulating cellular pathways.

Antiviral Activity

Research has indicated that compounds with similar structures have shown significant antiviral activity against various viruses. For instance, pyrazolo[3,4-d]pyrimidines have demonstrated inhibition against respiratory syncytial virus (RSV) replication with EC50 values ranging from 5–28 μM . This suggests that the target compound may also possess similar antiviral properties.

Anticancer Activity

In vitro studies have shown that certain derivatives of pyrido[2,3-d]pyrimidines exhibit cytotoxic effects on cancer cell lines. For example, compounds in this class have been reported to inhibit cell proliferation in various cancers with IC50 values in the low micromolar range . The specific mechanisms include inducing apoptosis and inhibiting cell cycle progression.

Case Studies

• Study on Antiviral Efficacy :
  • A study evaluated the efficacy of a related pyrazole compound against RSV, showing a significant reduction in viral load at concentrations as low as 7 μM . This provides a basis for further exploration of the target compound's antiviral potential.
• Cytotoxicity Assays :
  • In a series of cytotoxicity assays conducted on HeLa cells, compounds structurally similar to the target showed IC50 values ranging from 9.19 μM to 35.46 μM . These findings indicate the potential for developing new therapeutic agents targeting cancer.

Q & A

Q. What synthetic methodologies are recommended for the preparation of this compound, and how can reaction conditions be optimized?

The compound can be synthesized via multi-step heterocyclic reactions. A general approach involves:

• Cyclocondensation : Reacting pyrimidine precursors with substituted pyrazoles under reflux in xylene (25–30 hours), followed by alkaline workup to isolate intermediates .
• Functionalization : Introducing the isopropyl and trifluoromethyl groups using nucleophilic substitution or cross-coupling reactions. Catalysts (e.g., Pd for Suzuki couplings) and anhydrous conditions are critical for yield optimization .
• Purification : Recrystallization from methanol or ethanol ensures high purity (>95%). Monitor reaction progress via TLC (silica gel, UV detection) .

Q. Which analytical techniques are essential for structural characterization?

• X-ray crystallography : Resolve the 3D structure using SHELXL for refinement. Key parameters include high-resolution data (<1.0 Å) and twinning correction for complex heterocycles .
• NMR spectroscopy : Use DMSO-d6 or CDCl3 for solubility. The pyrazole and pyridopyrimidine protons typically resonate at δ 6.5–8.5 ppm, while the trifluoromethyl group appears as a singlet in $^{19}\text{F}$ NMR .
• Mass spectrometry : ESI-MS or HRMS confirms molecular weight (e.g., m/z 392.2 observed in similar analogs) .

Q. How can researchers assess the compound’s stability under varying storage conditions?

• Accelerated stability studies : Expose the compound to heat (40–60°C), humidity (75% RH), and light (ICH Q1B guidelines) for 4–12 weeks.
• HPLC monitoring : Track degradation products using a C18 column and acetonitrile/water gradients. Degradation >5% indicates instability .

Advanced Research Questions

Q. What computational strategies are effective for predicting target binding and selectivity?

• Docking studies : Use AutoDock Vina or Schrödinger to model interactions with kinases or enzymes. The pyridopyrimidine core often binds ATP pockets, while the trifluoromethyl group enhances hydrophobic contacts .
• DFT calculations : Analyze electronic properties (e.g., HOMO-LUMO gaps) to rationalize reactivity. Basis sets like B3LYP/6-311+G(d,p) are suitable for trifluoromethyl-containing systems .

Q. How can contradictory spectral data (e.g., NMR vs. X-ray) be resolved?

• Dynamic effects : Conformational flexibility (e.g., sulfanyl group rotation) may cause NMR signal splitting. Variable-temperature NMR (VT-NMR) or NOESY can clarify dynamic behavior .
• Crystallographic validation : Compare experimental X-ray bond lengths/angles with DFT-optimized geometries to identify discrepancies arising from crystal packing .

Q. What experimental designs are recommended for studying environmental fate and ecotoxicology?

• Abiotic degradation : Assess hydrolysis (pH 4–9 buffers, 25–50°C) and photolysis (UV light, λ >290 nm). LC-MS/MS identifies transformation products like sulfoxides or dealkylated derivatives .
• Biotic studies : Use OECD 301/307 guidelines with activated sludge or soil microcosms. Measure half-lives and bioaccumulation factors (BCF) via $^{14}\text{C}$-labeling .

Q. How can reaction mechanisms for sulfanyl group substitution be elucidated?

• Kinetic isotope effects (KIE) : Compare $k_{\text{H}}/k_{\text{D}}$ in deuterated solvents to distinguish radical vs. ionic pathways.
• Trapping intermediates : Use TEMPO or thiophiles (e.g., HgCl$_2$) to isolate transient species for MS/NMR analysis .

Methodological Notes

• Data reproducibility : Replicate synthesis and analysis ≥3 times; report deviations (e.g., RSD >5% in NMR integrals).